Cas no 1807100-56-6 (Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate
• CAS No: 1807100-56-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948232
• Update Time: 2025-08-05

Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)10-8(5-13)7(6-14)3-4-9(10)12/h3-4,14H,2,6H2,1H3
• InChI Key： JNYQCHCTYGYXGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate

Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate: A Comprehensive Overview

Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate, with the CAS number 1807100-56-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a bromine atom at position 6, a cyano group at position 2, and a hydroxymethyl group at position 3. These substituents confer the molecule with distinctive chemical properties, making it a valuable component in various research and industrial applications.

The benzoate moiety serves as the central framework of this compound, providing stability and reactivity depending on the substituents attached. The bromine atom at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Similarly, the cyano group at position 2 enhances the molecule's ability to participate in hydrogen bonding and other intermolecular interactions. The hydroxymethyl group at position 3 adds hydrophilic characteristics, making the compound more versatile in different solvents and environments.

Recent studies have highlighted the potential of Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate in drug discovery. Researchers have explored its role as a precursor in synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes associated with inflammatory pathways. This finding underscores its potential as a lead compound in developing novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate has also found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A research team from the University of Cambridge reported that this compound can act as a versatile ligand, enabling the construction of MOFs with high surface area and porosity. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate typically involves multi-step organic reactions. A common approach includes the bromination of an appropriately substituted benzoic acid derivative followed by cyanation and hydroxylation steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. For example, the use of palladium catalysts in cross-coupling reactions has enabled precise control over the substitution pattern on the benzoate ring.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow degradation under aerobic conditions, primarily through microbial action. However, further research is needed to assess its long-term impact on aquatic ecosystems and to develop strategies for minimizing environmental risks associated with its use.

In conclusion, Ethyl 6-bromo-2-cyano-3-(hydroxymethyl)benzoate (CAS No: 1807100-56-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific innovation.